Cas no 113841-86-4 (4-Isoxazolecarboxylicacid, 5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-, ethyl ester)
113841-86-4 structure
Product Name:4-Isoxazolecarboxylicacid, 5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-, ethyl ester
CAS No:113841-86-4
MF:C17H21NO3
MW:287.353544950485
CID:130296
Update Time:2024-01-24
4-Isoxazolecarboxylicacid, 5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Isoxazolecarboxylicacid, 5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-, ethyl ester
- 4-Isoxazolecarboxylicacid,5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-,ethylester(9CI)
- 4-Isoxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-, ethyl ester
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- Inchi: 1S/C17H21NO3/c1-6-20-16(19)14-11(2)18-21-15(14)12-7-9-13(10-8-12)17(3,4)5/h7-10H,6H2,1-5H3
- InChI Key: JZRPUAMRTDXTRS-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C(C(C)(C)C)C=C2)=C(C(OCC)=O)C(C)=N1
Computed Properties
- Exact Mass: 287.15223
- Monoisotopic Mass: 287.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- PSA: 52.33
4-Isoxazolecarboxylicacid, 5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-, ethyl ester Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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